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Compound of Interest

Compound Name: K145 hydrochloride

Cat. No.: B560151 Get Quote

Technical Support Center: K145 Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of K145
hydrochloride. Below you will find troubleshooting guides and frequently asked questions to

ensure the stability and integrity of your compound for experimental use.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid K145 hydrochloride?

For long-term storage, solid K145 hydrochloride should be stored at -20°C.[1][2][3] It is crucial

to keep the product in a tightly sealed container, protected from moisture and light.[1] Under

these conditions, the compound is stable for at least four years.[3] For short-term storage, such

as a few days to weeks, a temperature of 0-4°C is acceptable.[1]

Q2: How should I store stock solutions of K145 hydrochloride?

The storage of K145 hydrochloride stock solutions depends on the solvent and the desired

storage duration. For stock solutions prepared in DMSO, it is recommended to aliquot the

solution into single-use vials to prevent degradation from repeated freeze-thaw cycles.[2][4]

These aliquots can be stored at -80°C for up to six months or at -20°C for up to one month.[2]

[4][5]
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Q3: Can I store K145 hydrochloride at room temperature?

K145 hydrochloride is stable for a few weeks during standard shipping at ambient

temperatures.[1] However, for long-term storage, it is not recommended to keep the compound

at room temperature. For optimal stability, adhere to the recommended refrigerated or frozen

conditions.

Q4: What is the shelf life of K145 hydrochloride?

When stored correctly as a solid powder at -20°C, K145 hydrochloride has a shelf life of over

two years, with some data suggesting stability for at least four years.[1][3] The shelf life of stock

solutions is shorter; for example, in DMSO, it is up to six months at -80°C.[4]

Q5: Are there any specific handling precautions I should take before using K145
hydrochloride?

Yes, before opening the vial, it is recommended to allow the product to equilibrate to room

temperature for at least one hour.[2] This prevents condensation from forming inside the vial,

which could compromise the integrity of the compound. Always follow standard laboratory

safety protocols, such as wearing appropriate personal protective equipment. While specific

handling hazards are not prominently listed, general precautionary measures for handling

chemicals should be observed.

Troubleshooting Guide
Issue: I am seeing precipitation in my K145 hydrochloride stock solution after thawing.

Possible Cause: The solubility of K145 hydrochloride may have been exceeded, or the

solvent may not be pure. The compound is hygroscopic, and moisture can affect solubility.[4]

Solution: Try gentle warming and/or sonication to help redissolve the precipitate.[4] Ensure

you are using anhydrous (dry) solvents, especially DMSO, as its hygroscopic nature can

impact solubility.[4] For future preparations, consider preparing a more dilute stock solution.

Issue: My experimental results are inconsistent, and I suspect compound degradation.
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Possible Cause: Improper storage conditions or repeated freeze-thaw cycles of stock

solutions can lead to the degradation of K145 hydrochloride.

Solution: Review your storage procedures. Ensure solid K145 hydrochloride is stored at

-20°C and stock solutions are aliquoted and stored at -80°C. Avoid using stock solutions that

have been stored longer than the recommended duration (e.g., over six months at -80°C for

DMSO stocks).[4] It is always best to use freshly prepared working solutions for in vivo

experiments on the same day.[4]

Storage Condition Summary
Form

Storage
Temperature

Duration
Key
Considerations

Solid Powder -20°C
Long-term (months to

years)[1][2][3]

Keep tightly sealed,

dry, and in the dark.[1]

0-4°C
Short-term (days to

weeks)[1]

Stock Solution (in

DMSO)
-80°C Up to 6 months[2][4]

Aliquot to avoid

freeze-thaw cycles;

keep sealed and away

from moisture.[4]

-20°C Up to 1 month[2][4]

Aliquot to avoid

freeze-thaw cycles;

keep sealed and away

from moisture.[4]

Experimental Protocols
Protocol for Reconstitution of K145 Hydrochloride

This protocol outlines the steps to prepare a stock solution of K145 hydrochloride in DMSO.

Materials:

K145 hydrochloride powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, single-use vials

Vortex mixer

Sonicator (optional)

Procedure:

Allow the vial of K145 hydrochloride powder to equilibrate to room temperature for at least

one hour before opening.[2]

Calculate the required volume of DMSO to achieve the desired stock solution concentration.

K145 hydrochloride is soluble in DMSO at concentrations up to 50 mg/mL.[4][5]

Add the calculated volume of anhydrous DMSO to the vial containing the K145
hydrochloride powder.

Tightly seal the vial and vortex thoroughly until the powder is completely dissolved.

If dissolution is slow, gentle warming or brief sonication can be used to aid the process.[4]

Once fully dissolved, aliquot the stock solution into smaller, single-use sterile vials. This is

critical to prevent degradation from multiple freeze-thaw cycles.[4]

Label the aliquots clearly with the compound name, concentration, date, and solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[4]
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Best Practices for K145 Hydrochloride Storage

Solid K145 HCl

K145 HCl Solution

Solid Powder

Store at -20°C
(Long-Term, >2 years)
or 0-4°C (Short-Term)

Storage

Stock Solution
(e.g., in DMSO)

Reconstitution

Equilibrate to RT
before opening

Usage Prep

Aliquot into
single-use vials

Store at -80°C (≤ 6 months)
or -20°C (≤ 1 month)

Storage

Prepare Fresh
for Daily Use

Experimental Use

Click to download full resolution via product page

Caption: Workflow for optimal storage and handling of K145 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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